Cas no 5441-02-1 (N-(6-acetamidopyridin-2-yl)acetamide)

• Product Name: N-(6-acetamidopyridin-2-yl)acetamide
• CAS No: 5441-02-1
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• MDL: MFCD00023425
• CID: 941112
• PubChem ID: 95139
• Update Time: 2025-11-01

N-(6-acetamidopyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N''-pyridine-2,6-diyldiacetamide
• Pyridine,2,6-diacetamido;2,6-di(acetylamino)pyridine;Acetamide,N,N'-2,6-pyridinediylbis;N,N'-(pyridine-2,6-diyl)diacetamide;SN 3,363;N,N'-pyridine-2,6-diylbis(acetylamide);N,N'-2,6-Pyridinediylbisacetamide;2,6-N,N-Diacetyldiaminopyridine;2,6-Diacetamidopyridine;2,6-bis(methylcarbonylamino)pyridine;
• N-(6-acetamidopyridin-2-yl)acetamide
• 2,6-N,N-Diacetyldiaminopyridine
• AKOS001728295
• 5441-02-1
• N,N'-(pyridine-2,6-diyl)diacetamide
• DVKNWDFYHWHRML-UHFFFAOYSA-N
• NSC 20559
• SMR000113808
• N,N'-2,6-Pyridinediylbisacetamide
• Oprea1_717075
• 2,6-Bis-(acetamido)-pyridine
• STK783973
• N-[6-(Acetylamino)-2-pyridinyl]acetamide #
• EN300-128113
• N,N inverted exclamation mark -(Pyridine-2,6-diyl)diacetamide
• MLS000737873
• MLS000550607
• NSC-20559
• N,N'-pyridine-2,6-diyldiacetamide
• AI3-17256
• CHEMBL1568338
• NSC20559
• DTXSID00202805
• 2,6-bis(acetoamido)pyridine
• SCHEMBL821844
• Acetamide, N,N'-2,6-pyridinediylbis-
• CS-0232682
• N,N'-(2,6-Pyridinediyl)bis(acetamide)
• SN 3,363
• NCGC00246918-01
• NCGC00246918-02
• 11M-721
• 2,6-Diacetamidopyridine
• SY148873
• Pyridine, 2,6-diacetamido-
• HMS2331B15
• MFCD00023425
• N-[6-(Acetylamino)-2-pyridinyl]acetamide
• AC-907/34127023

• MDL： MFCD00023425
• Inchi： 1S/C9H11N3O2/c1-6(13)10-8-4-3-5-9(12-8)11-7(2)14/h3-5H,1-2H3,(H2,10,11,12,13,14)
• InChI Key： DVKNWDFYHWHRML-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC=C(NC(C)=O)N=1

Computed Properties

• Exact Mass: 193.08500
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.2371 (rough estimate)
• Boiling Point: 329.41°C (rough estimate)
• Refractive Index: 1.5100 (estimate)
• PSA: 71.09000
• LogP: 1.14440

Additional information on N-(6-acetamidopyridin-2-yl)acetamide

N-(6-Acetamidopyridin-2-yl)Acetamide (CAS No. 5441-02-1): An Overview of Its Properties, Applications, and Recent Research

N-(6-Acetamidopyridin-2-yl)acetamide (CAS No. 5441-02-1) is a versatile compound with significant applications in various fields, including medicinal chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of an acetamide group attached to a 6-acetamidopyridine moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable compound for research and development.

The molecular formula of N-(6-acetamidopyridin-2-yl)acetamide is C₉H₁₁N₃O₂, and its molecular weight is approximately 189.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various chemical reactions and biological assays.

In the field of medicinal chemistry, N-(6-acetamidopyridin-2-yl)acetamide has garnered attention due to its potential as a lead compound for drug discovery. Recent studies have explored its pharmacological properties, particularly its ability to modulate specific biological targets. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that N-(6-acetamidopyridin-2-yl)acetamide exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This finding suggests that the compound could be a promising candidate for the development of novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

Another area of interest is the use of N-(6-acetamidopyridin-2-yl)acetamide in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Research published in Advanced Materials in 2020 demonstrated that derivatives of N-(6-acetamidopyridin-2-yl)acetamide can be used to enhance the performance of organic solar cells by improving charge transport and stability. These findings highlight the potential of this compound in developing advanced materials for renewable energy technologies.

The synthesis of N-(6-acetamidopyridin-2-yl)acetamide has been well-documented in the literature. A common synthetic route involves the reaction of 6-acetamidopyridine with acetyl chloride or acetic anhydride in the presence of a base such as triethylamine. This method provides high yields and purity, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or catalytic systems that reduce waste and energy consumption.

The safety profile of N-(6-acetamidopyridin-2-yl)acetamide is an important consideration for its practical applications. While the compound is generally considered safe under proper handling conditions, it is essential to follow standard laboratory safety protocols to prevent exposure to skin or inhalation. Toxicological studies have shown that the compound has low acute toxicity but may cause irritation to the eyes and respiratory tract if mishandled.

In conclusion, N-(6-acetamidopyridin-2-yl)acetamide (CAS No. 5441-02-1) is a multifaceted compound with diverse applications in medicinal chemistry, pharmaceuticals, and materials science. Its unique chemical structure and properties make it a valuable tool for researchers and developers working on innovative solutions in these fields. Ongoing research continues to uncover new potential uses and improvements in synthesis methods, further solidifying its importance in modern scientific endeavors.